N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide

• IUPAC Name: N-(2-hydroxyethyl)-6-[(E)-hydroxyiminomethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C9H11N3O3/c13-4-3-10-9(14)7-1-2-8(6-12-15)11-5-7/h1-2,5-6,13,15H,3-4H2,(H,10,14)/b12-6+
• InChI Key: FDIGESCIMKUBEK-WUXMJOGZSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)NCCO)C=NO
• Isomeric SMILES: C1=CC(=NC=C1C(=O)NCCO)/C=N/O
• Molecular Formula: C9H11N3O3
• Molecular Weight: 209.20 g/mol

Description

N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide, also known as HENIM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HENIM is a derivative of nicotinamide and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide is not fully understood, but it is believed to involve the inhibition of enzymes and proteins involved in various biological processes. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has also been shown to inhibit the activity of nitric oxide synthase (NOS), an enzyme involved in the production of nitric oxide, which is involved in various physiological processes.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been shown to exhibit various biochemical and physiological effects, including antitumor, anti-inflammatory, and antioxidant properties. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has also been shown to reduce inflammation in animal models of arthritis and colitis. Additionally, N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been shown to exhibit antioxidant properties by reducing oxidative stress in cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide in lab experiments include its low toxicity, high stability, and ease of synthesis. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide can be synthesized using simple and cost-effective methods and can be easily purified. The limitations of using N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide in lab experiments include its limited solubility in water and its potential for non-specific binding to proteins and enzymes.

Future Directions

There are several future directions for the research and development of N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide. One direction is to further investigate the mechanism of action of N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide and its potential targets in various biological processes. Another direction is to explore the potential applications of N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide in drug discovery and development. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide could be used as a lead compound for the development of new drugs with improved efficacy and safety profiles. Additionally, N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide could be further explored for its potential applications in agriculture, as a plant growth regulator to enhance crop yield and quality.
Conclusion:
In conclusion, N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been synthesized using different methods and has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and agriculture. N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide exhibits various biochemical and physiological effects, including antitumor, anti-inflammatory, and antioxidant properties. Although there are some limitations to using N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide in lab experiments, its advantages make it a promising compound for future research and development.

Synthesis Methods

N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide can be synthesized using various methods, including the reaction of nicotinamide with hydroxylamine hydrochloride and ethylene glycol. The reaction is carried out in the presence of a catalyst, such as zinc chloride or sulfuric acid, at a specific temperature and pressure. The yield of N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide can be improved by optimizing the reaction conditions.

Scientific Research Applications

N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and agriculture. In medicinal chemistry, N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been shown to exhibit antitumor, anti-inflammatory, and antioxidant properties. In biochemistry, N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been used as a tool to study the mechanism of action of enzymes and proteins. In agriculture, N-(2-hydroxyethyl)-6-[(hydroxyimino)methyl]nicotinamide has been used as a plant growth regulator to enhance crop yield and quality.